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Compound of Interest

Compound Name: N-Butylformamide

Cat. No.: B1215654

N-Butylformamide: A Technical Overview

This guide provides a comprehensive overview of N-Butylformamide, a chemical compound
of interest to researchers and professionals in drug development and chemical synthesis. This
document outlines its fundamental chemical identifiers, physicochemical properties, and
contextualizes its place within chemical data repositories.

Core ldentifiers:

Identifier Value

CAS Number 871-71-6[1][2][3]

IUPAC Name N-butylformamide[1]

Molecular Formula C5H11NO[1][2]

Molecular Weight 101.15 g/mol [1]

InChi INChl=1S/C5H11NO/c1-2-3-4-6-5-7/h5H,2-
4H2,1H3,(H,6,7)[1][2]

InChlKey QQGNLKJIAIVSNCO-UHFFFAOYSA-N[1]

SMILES CCCCNC=0[1]

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1215654?utm_src=pdf-interest
https://www.benchchem.com/product/b1215654?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butylformamide
https://www.chemnet.com/cas/en/871-71-6/N-butylformamide.html
https://www.sigmaaldrich.com/US/en/product/aldrich/s550981
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butylformamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butylformamide
https://www.chemnet.com/cas/en/871-71-6/N-butylformamide.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butylformamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butylformamide
https://www.chemnet.com/cas/en/871-71-6/N-butylformamide.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butylformamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butylformamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A summary of key physical and chemical properties of N-Butylformamide is presented below.
These properties are crucial for its handling, application in experimental settings, and for
computational modeling.

Property Value

Density 0.863 g/cm?3[2]

Boiling Point 212.1 °C at 760 mmHg|[2]
Flash Point 109.3 °C[2]

Refractive Index 1.409[2]

Vapor Pressure 0.176 mmHg at 25 °C[2]

Experimental Data and Protocols

Detailed experimental protocols for the synthesis or application of N-Butylformamide are
highly specific to the research context. As such, generalized protocols are not provided here.
Researchers should refer to specific publications or patents that utilize N-Butylformamide for
detailed methodologies.

Logical Workflow for Compound Analysis

The following diagram illustrates a generalized workflow for the analysis of a chemical
compound like N-Butylformamide in a research setting. This workflow is a representative
model and can be adapted based on the specific research goals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Butylformamide | C5H11NO | CID 13376 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. N-butylformamide | 871-71-6 [chemnet.com]

3. N-BUTYLFORMAMIDE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

¢ To cite this document: BenchChem. [N-Butylformamide CAS number and IUPAC name].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1215654#n-butylformamide-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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